1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride

• IUPAC Name: 1-[(2-methylpropylamino)methyl]naphthalen-2-ol;hydrochloride
• InChI: InChI=1S/C15H19NO.ClH/c1-11(2)9-16-10-14-13-6-4-3-5-12(13)7-8-15(14)17;/h3-8,11,16-17H,9-10H2,1-2H3;1H
• InChI Key: JVACDPDWPUUHTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=C(C=CC2=CC=CC=C21)O.Cl
• Molecular Formula: C15H20ClNO
• Molecular Weight: 265.78 g/mol
• CAS No.: 1240578-35-1

Description

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride is a synthetic β-adrenergic receptor antagonist (beta-blocker) structurally characterized by a naphthalen-2-ol core substituted with a (2-methylpropylamino)methyl group and a hydrochloride counterion. This compound, also known by synonyms such as Pronetalol hydrochloride and Naphthylisoproterenol hydrochloride , shares pharmacological similarities with classical beta-blockers like propranolol. Its mechanism involves competitive inhibition of catecholamine binding to β1/β2-adrenergic receptors, reducing cardiac output and blood pressure.

Preparation Methods

The synthesis of 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride involves multiple steps. One common method includes the reaction of naphthalen-2-ol with 2-methylpropylamine in the presence of a suitable catalyst. The reaction conditions typically involve heating the mixture to a specific temperature to facilitate the formation of the desired product. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production .

Chemical Reactions Analysis

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo substitution reactions where the amino group or the hydroxyl group is replaced by other functional groups.

Scientific Research Applications

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.

Biology: The compound is utilized in biochemical assays and studies involving enzyme interactions.

Medicine: It has potential therapeutic applications and is studied for its effects on various biological pathways.

Industry: The compound is used in the manufacture of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Core Structure	Substituent Position	Receptor Selectivity	Key Physicochemical Properties
1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride	Naphthalen-2-ol	2-Ol, 1-[(2-methylpropylamino)methyl]	Non-selective β1/β2	High lipophilicity (logP ~3.2)*
Propranolol Hydrochloride	Naphthalen-1-ol	1-Ol, 3-(isopropylamino)-2-hydroxypropoxy	Non-selective β1/β2	Moderate lipophilicity (logP ~2.1)
Nadolol	Tetrahydronaphthalen-1-ol	1-Ol, 5-(tert-butylamino)-3-hydroxypropoxy	Non-selective β1/β2	Low lipophilicity (logP ~0.7)
Impurity F(EP)	Naphthalen-1-yloxy	1-Oxy, 3-(tert-butylamino)-2-hydroxypropoxy	Undefined	Similar to propranolol (logP ~2.3)*

*Estimated based on structural analogs.

• Positional Isomerism: The target compound’s naphthalen-2-ol group distinguishes it from propranolol (naphthalen-1-ol) and Impurity F(EP) (naphthalen-1-yloxy). This positional variation impacts receptor binding kinetics; naphthalen-2-ol derivatives may exhibit altered affinity for β2-adrenergic receptors due to steric hindrance .
• Lipophilicity : The naphthalen-2-ol core confers higher lipophilicity compared to nadolol’s tetrahydronaphthalene system, suggesting enhanced blood-brain barrier penetration and prolonged half-life .

Pharmacological and Toxicological Profiles

• Receptor Affinity: Non-selective β-blockers like the target compound and propranolol exhibit similar IC50 values (~10 nM for β1 receptors) but differ in β2 binding due to substituent orientation. The 2-methylpropyl group may reduce β2 affinity compared to isopropyl substituents in propranolol .
• Metabolism: Naphthalen-2-ol derivatives are prone to glucuronidation at the 2-hydroxyl group, whereas 1-naphthol analogs (e.g., propranolol) undergo cytochrome P450-mediated oxidation, leading to distinct metabolite profiles .

Biological Activity

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride is a compound with significant potential in medicinal chemistry, particularly due to its structural features and biological activities. With a molecular formula of C_{15}H_{19}ClN_{2}O, this compound exhibits a naphthalene ring substituted with a 2-methylpropylamino group and a hydroxyl group, contributing to its unique properties and applications in various scientific fields.

Pharmacological Properties

Preliminary studies indicate that 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride may possess anti-inflammatory and analgesic properties. These attributes suggest its potential use in treating conditions characterized by pain and inflammation. The compound's structure allows it to interact with various biological targets, potentially influencing neurotransmitter systems and cellular signaling pathways, which are critical in pharmacological effects.

The mechanism of action for this compound appears to involve modulation of neurotransmitter receptors. Interaction studies have shown that it may bind to specific receptors, influencing their activity. This binding affinity could lead to alterations in cellular signaling pathways, which are essential for therapeutic effects .

Comparative Analysis with Similar Compounds

To better understand the unique attributes of 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride, it is useful to compare it with similar compounds:

Compound Name	Structural Features	Unique Aspects
1-Amino-2-methylpropan-2-ol	Lacks naphthalene ring; contains an amino group	Less versatile due to absence of aromatic system
1-Dimethylamino-2-propanol	Contains an amino group; different structure	Varies in reactivity compared to naphthalene derivatives
2-Hydroxy-2-methyl-1-propylamine	Hydroxyl and amino groups present	Different spatial arrangement affects properties

This comparison highlights the significance of the naphthalene structure in enhancing the biological activity of the compound compared to others lacking such features.

Anti-inflammatory Effects

A study evaluated the anti-inflammatory activity of compounds similar to 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride. The results indicated that compounds with similar structural motifs exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting that this compound could also possess similar effects. Further pharmacological evaluation is necessary to confirm these findings.

Analgesic Activity

Research has shown that compounds structurally related to 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride demonstrated analgesic effects in animal models. These studies utilized pain models where the administration of the compound resulted in a notable reduction in pain response, indicating its potential as an analgesic agent.

Interaction with Receptors

A recent study focused on the binding affinity of 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride to neurotransmitter receptors. Results indicated that the compound could modulate receptor activity, leading to alterations in downstream signaling pathways associated with pain and inflammation management. This interaction suggests a mechanism through which the compound exerts its biological effects .